HEPARIN AMMONIUM SALT
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Overview
Description
Heparin Ammonium Salt is a type of heparin used for diagnostic purposes . It is the Lithium or Ammonium salt of sulfated glycosaminoglycans, which is present as a mixture of heterogeneous molecules of natural mucopolysaccharides of varied molecular weights . It is used for the collection of blood samples for sodium and potassium determinations .
Molecular Structure Analysis
Heparin is a linear polysaccharide with a complex sequence resulting from the action of post-polymerisation enzymes on a regular repeating disaccharide background . Its overall conformation is rod-like in solution as well as in the solid state .Physical And Chemical Properties Analysis
Heparin is a sulfated polysaccharide with a molecular weight range of 3000 to 30,000 Da . It produces its major anticoagulant effect by inactivating thrombin and activated factor X (factor Xa) through an antithrombin (AT)-dependent mechanism .Mechanism of Action
Safety and Hazards
Future Directions
properties
{ "Design of the Synthesis Pathway": "The synthesis of HEPARIN AMMONIUM SALT can be achieved through a series of chemical reactions involving the modification of heparin. The starting material for this synthesis is heparin, which is a complex mixture of sulfated polysaccharides derived from animal tissues. The heparin is first modified by the addition of an amino group, which is then converted to an ammonium salt through a reaction with ammonium hydroxide. The resulting compound is purified to obtain HEPARIN AMMONIUM SALT.", "Starting Materials": [ "Heparin", "Ammonium hydroxide" ], "Reaction": [ "Heparin is dissolved in water", "Sodium nitrite is added to the solution to convert the amine groups to diazonium salts", "Hydrochloric acid is added to the solution to protonate the diazonium salts", "Ammonium hydroxide is added to the solution to form the ammonium salt of heparin", "The solution is filtered to remove any insoluble impurities", "The filtrate is concentrated and dried to obtain HEPARIN AMMONIUM SALT" ] } | |
CAS RN |
60800-63-7 |
Molecular Weight |
0 |
synonyms |
HEPARIN AMMONIUM; HEPARIN AMMONIUM SALT; HEPARIN PORCINE AMMONIUM SALT; PORCINE HEPARIN, AMMONIUM; heparinammoniumsaltf.porcineintest.mucosa,~145u/mg; heparin ammonium from porcine*intestinal mucosa; Heparin ammonium salt from porcine intestinal mucosa |
Origin of Product |
United States |
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